Cas no 2228400-34-6 (1-(2-azidoethyl)-2-fluoro-4-nitrobenzene)

• Product Name: 1-(2-azidoethyl)-2-fluoro-4-nitrobenzene
• CAS No: 2228400-34-6
• MF: C₈H₇FN₄O₂
• MW: 210.165184259415
• CID: 6284746
• PubChem ID: 151228019
• Update Time: 2025-10-31

1-(2-azidoethyl)-2-fluoro-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-azidoethyl)-2-fluoro-4-nitrobenzene
• 2228400-34-6
• EN300-1761830

• Inchi： 1S/C8H7FN4O2/c9-8-5-7(13(14)15)2-1-6(8)3-4-11-12-10/h1-2,5H,3-4H2
• InChI Key： NNRIRVWBRFJXSN-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CCN=[N+]=[N-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 210.05530364g/mol
• Monoisotopic Mass: 210.05530364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 60.2Ų

Additional information on 1-(2-azidoethyl)-2-fluoro-4-nitrobenzene

Introduction to 1-(2-azidoethyl)-2-fluoro-4-nitrobenzene (CAS No. 2228400-34-6)

1-(2-azidoethyl)-2-fluoro-4-nitrobenzene (CAS No. 2228400-34-6) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its azide, fluoro, and nitro functional groups, which contribute to its reactivity and functional versatility.

The molecular structure of 1-(2-azidoethyl)-2-fluoro-4-nitrobenzene consists of a benzene ring substituted with a fluoro group at the 2-position, a nitro group at the 4-position, and an azidoethyl group at the 1-position. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the synthesis of more complex molecules.

In medicinal chemistry, 1-(2-azidoethyl)-2-fluoro-4-nitrobenzene has been explored for its potential in the development of novel drugs. The azide group can be readily converted into various functionalities through click chemistry reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction is highly efficient and selective, allowing for the facile introduction of diverse functional groups onto the molecule. For instance, recent studies have demonstrated the use of this compound as a building block for the synthesis of bioactive molecules with potential therapeutic applications.

The fluoro group in 1-(2-azidoethyl)-2-fluoro-4-nitrobenzene also plays a crucial role in modulating the biological activity of the resulting compounds. Fluorine atoms are known to influence the lipophilicity, metabolic stability, and binding affinity of drug molecules. Therefore, incorporating fluorine into drug candidates can enhance their pharmacological properties and improve their therapeutic efficacy.

The nitro group in 1-(2-azidoethyl)-2-fluoro-4-nitrobenzene is another key functional group that contributes to its reactivity and utility. Nitro groups can undergo reduction to form amino groups, which are essential for many biological processes. This transformation can be used to introduce amino functionalities into target molecules, expanding their potential applications in drug discovery and development.

In addition to its applications in medicinal chemistry, 1-(2-azidoethyl)-2-fluoro-4-nitrobenzene has also found use in materials science. The azide group can participate in polymerization reactions, leading to the formation of functional polymers with unique properties. For example, recent research has focused on using this compound as a monomer for the synthesis of stimuli-responsive polymers that can be used in drug delivery systems and other biomedical applications.

The synthetic accessibility of 1-(2-azidoethyl)-2-fluoro-4-nitrobenzene is another factor that contributes to its popularity. The compound can be synthesized through well-established chemical routes, ensuring a reliable supply for both academic and industrial applications. One common synthetic pathway involves the reaction of 1-fluoro-4-nitrobenzene with azidoethanol in the presence of a suitable catalyst.

In conclusion, 1-(2-azidoethyl)-2-fluoro-4-nitrobenzene (CAS No. 2228400-34-6) is a multifunctional organic compound with significant potential in various scientific and industrial fields. Its unique combination of azide, fluoro, and nitro functional groups makes it an attractive building block for the synthesis of bioactive molecules and functional materials. Ongoing research continues to explore new applications and optimize synthetic methods for this versatile compound.